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An In-depth Technical Guide to Understanding Nafion™ Grades for Researchers, Scientists,
and Drug Development Professionals

Introduction to Nafion™

Nafion™ is a brand of a sulfonated tetrafluoroethylene-based fluoropolymer-copolymer, or
ionomer, first developed by DuPont and now produced by Chemours.[1] Its unique properties
stem from a structure that incorporates a hydrophobic polytetrafluoroethylene (PTFE)
backbone with hydrophilic perfluorovinyl ether side chains terminated by sulfonic acid groups (-
SOsH).[1] This combination imparts high chemical and thermal stability, while the sulfonic acid
groups provide high cation conductivity, making it a cornerstone material in a wide range of
electrochemical applications.[1][2][3]

While the term "technical grade" is not an official classification used by the manufacturer, the
various series of Nafion™ membranes, dispersions, and resins can be thought of as different
grades, each tailored for specific performance requirements. The key differentiators between
these grades are properties such as thickness, equivalent weight (EW), ion exchange capacity
(IEC), and the presence of reinforcements.[1][3] These properties, in turn, influence the
material's proton conductivity, mechanical strength, and suitability for different operating
conditions.[3][4]

This guide provides a detailed comparison of the different Nafion™ series to aid researchers,
scientists, and drug development professionals in selecting the appropriate grade for their
specific application.
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Understanding Key Properties of Nafion™

The selection of a suitable Nafion™ grade is dependent on a thorough understanding of its key
properties:

o Equivalent Weight (EW): This is the number of grams of dry Nafion™ per mole of sulfonic
acid groups.[1] A lower EW indicates a higher concentration of sulfonic acid groups and thus
a higher theoretical ion exchange capacity.[1] The typical EW for Nafion™ ranges from 800
to 1500 g/mol .[5]

e lon Exchange Capacity (IEC): IEC is the inverse of EW (IEC = 1000/EW) and is expressed in
milliequivalents per gram (meq/g).[1] It is a direct measure of the number of available acid
sites for ion transport.

o Thickness: The thickness of a Nafion™ membrane is a critical parameter that affects both its
ionic resistance and its mechanical strength.[3][4] Thinner membranes generally offer lower
resistance and higher efficiency, while thicker membranes provide greater mechanical
durability and are better suited for applications with high differential pressures.[4]

o Water Uptake and Hydration: The proton conductivity of Nafion™ is highly dependent on its
level of hydration.[1][3] Water molecules solvate the sulfonic acid groups, facilitating the
"hopping" of protons from one acid site to another.[1] The degree of water uptake, or
swelling, must be managed in applications to ensure dimensional stability.[3]

e Proton Conductivity: This is a measure of the ease with which protons can move through the
membrane. It is influenced by the EW, hydration level, and temperature.[1][6]

Comparison of Nafion™ Membrane Grades

Nafion™ membranes are primarily categorized by their thickness and manufacturing method
(solution-cast or extrusion-cast). The nomenclature often reflects these properties; for example,
Nafion™ 117 has an EW of 1100 g/mol and a thickness of 7 mils (0.007 inches).[1]

Quantitative Properties of Common Nafion™
Membranes
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Property

Nafion™
NRE-211

Nafion™
NRE-212

Nafion™
115

Nafion™
117

Nafion™
1110

Thickness

(um)

25.4

50.8

127

183

254

Basis Weight

(9/m?)

50

100

250

360

500

Total Acid
Capacity
(meaq/g)

0.95-1.01

0.95-1.01

0.95-1.01

0.95-1.01

0.95-1.01

Water
Content (%
Water)

5.0+3.0

Water Uptake

(% Water)

50

50

38

38

Tensile
Strength,
max. (MPa,
MD)

32

43

43

43

Tensile
Strength,
max. (MPa,
TD)

32

32

32

32

Data sourced from Fuel Cell Earth.[4][7] Measurements are typically taken at 23 °C and 50%
relative humidity.[7][8]

Qualitative Comparison of Nafion™ Grades
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Grade Category

Key Characteristics

Typical Applications

Thinner Membranes (e.g.,
NRE-211, NRE-212)

Lower ionic resistance, higher
efficiency, less mechanical
strength.[3][4]

Fuel cells, electrolyzers, and
sensors where high efficiency
is critical and differential

pressure is low.[3][4]

Intermediate Thickness (e.g.,
Nafion™ 115)

A balance between mechanical

strength and ionic resistance.

[3]

Fuel cells and electrolysis.[3]

Thicker Membranes (e.qg.,
Nafion™ 117, 1110)

High mechanical strength and
durability, higher ionic

resistance.[3][4]

Applications with high
differential pressures or
requiring long operating
lifetimes, such as direct
methanol fuel cells (DMFC).[4]

[9]

Reinforced Membranes (e.g.,
Nafion™ XL)

Enhanced mechanical
properties and durability due to
an embedded reinforcement
layer (e.g., ePTFE).[8][10]

High-temperature PEM fuel
cells and applications requiring
stability at elevated

temperatures.[3]

Solution-Cast Membranes
(e.g., NR-211, NR-212)

Generally thinner and
designed for durability in their
intended applications.[11]

Energy storage and fuel cells
where low ion transport

resistance is critical.[11]

Extrusion-Cast Membranes
(e.g., N115, N117)

Generally thicker and used
where high strength or low

permeability is required.[11]

Energy storage, hydrogen
generation, and various

electrolytic processes.[11]

Experimental Protocols for Characterization

Accurate characterization of Nafion™ properties is crucial for both quality control and research

purposes. Standardized methodologies are often employed to ensure reproducibility and

comparability of data.

Measurement of lon Exchange Capacity (IEC) by

Titration
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e Sample Preparation: A sample of the dry Nafion™ membrane is accurately weighed.

e lon Exchange: The membrane is immersed in a known volume of a salt solution (e.g., 2M
NacCl) for a specified period (e.g., 24 hours) to ensure all H* ions are exchanged for Na*

ions.

e Titration: The resulting solution, now containing the exchanged H* ions, is titrated with a
standardized solution of a strong base (e.g., 0.1M NaOH) to a phenolphthalein endpoint.

e Calculation: The IEC is calculated using the following formula: IEC (meq/g) = (Volume of
NaOH x Concentration of NaOH) / Dry weight of Nafion™ sample

Measurement of Water Uptake

o Dry Weight: A sample of the Nafion™ membrane is dried in a vacuum oven at a specified
temperature (e.g., 120 °C) for a set time (e.g., 24 hours) and its dry weight (W_dry) is
recorded.[12]

o Hydration: The dry membrane is then immersed in deionized water at a specific temperature
(e.g., 23 °C or 100 °C) for a defined period (e.g., 1 hour).[13]

o Wet Weight: After immersion, the membrane is removed, surface water is gently blotted
away, and the wet weight (W_wet) is quickly measured.

o Calculation: The water uptake is calculated as a percentage: Water Uptake (%) = [(W_wet -
W_dry) / W_dry] x 100

Measurement of Proton Conductivity via
Electrochemical Impedance Spectroscopy (EIS)

o Sample Preparation: A strip of the Nafion™ membrane of known dimensions is cut.

o Cell Assembly: The membrane is placed in a four-electrode conductivity cell, ensuring good

contact with the electrodes. The cell is placed in a controlled environment where temperature
and relative humidity can be precisely regulated.
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o EIS Measurement: An AC signal of varying frequency is applied across the outer electrodes,
and the resulting voltage is measured across the inner electrodes. This allows for the
separation of the membrane's ionic resistance from the electrode and interfacial resistances.

o Calculation: The proton conductivity (o) is calculated using the measured resistance (R), the
distance between the inner electrodes (L), and the cross-sectional area of the membrane
(A): o (Slecm) =L/ (R xA)

Visualizing Key Concepts and Processes

To further elucidate the concepts discussed, the following diagrams are provided.

Figure 1: Simplified chemical structure of Nafion™.

PTFE Backbone (Hydrophobic)

-(CF2-CF2)- -(CF2-CF)- -(CF2-CF2)-
Pendant Side Chain
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=

-0-CF2-CF(CF3)- -0-CF2-CFo- > -SOsH*

Click to download full resolution via product page

Caption: Figure 1: Simplified chemical structure of Nafion™.
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Start: Dry Nafion™ Sample

[1. Weigh Dry Samplej

2. Immerse in NaCl Solution
(H* exchanges for Na*)

i

3. Titrate Solution with NaOH

[4. Calculate IEC]

End: IEC Value (meq/g)

Figure 2: Experimental workflow for IEC determination.

Click to download full resolution via product page

Caption: Figure 2: Experimental workflow for IEC determination.
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(Primary Requirement?) Figure 3: Decision tree for selecting a Nafion™ grade.

High Durability

high_durability

High Efficiency

high_efficiency

High Differential
Pressure?

High Temperature
(>100°C)?

Use High-Performance
Membrane (e.g., XL)

No
Use Thinner Membrane Consider Reinforced Use Thicker Membrane
(e.g., NRE-211, NRE-212) Membrane (e.g., XL) (e.g., N117, N1110)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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